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Compound of Interest

Compound Name: 2-Bromo-1-phenylpropane

Cat. No.: B146064

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-1-phenylpropane in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe handling, storage, and disposal of this

chemical.

Chemical Identification and Properties
Property Value References
CAS Number 2114-39-8 [1][2]
Molecular Formula CoH11Br [3]
Molecular Weight 199.09 g/mol
Appearance (.Zolc')rless to light brown clear 1]

liquid
Boiling Point 107-109 °C at 16 mmHg
Density 1.291 g/mL at 25 °C
Flash Point 90 °C (194 °F) - closed cup [1]
Solubility Sparingly soluble in water [3]

Hazard Identification and Classification
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2-Bromo-1-phenylpropane is a hazardous chemical requiring careful handling.[1] It is a
combustible liquid and vapor.[1][2] The toxicological properties of this material have not been

fully investigated.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respiratory 3 o
irritation
system)
Acute toxicity, Oral - Harmful if swallowed
Flammable liquids - Combustible liquid

References:[1][2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety.
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Protection Type

Specification

References

Eye/Face Protection

Chemical splash goggles or

face shield.

[1](2]

Skin Protection

Wear appropriate protective
gloves (e.g., Butyl rubber,
Viton®) and a lab coat or

chemical-resistant apron.

[1](21[4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator with an
appropriate filter (e.qg., type
ABEK) if working in a poorly
ventilated area or if exposure

limits are exceeded.

[1]

Footwear

Closed-toe shoes are required.

[5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 2-Bromo-1-

phenylpropane.
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Workflow for Handling 2-Bromo-1-phenylpropane

Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Ensure Emergency Equipment is Accessible (Eyewash, Shower, Spill Kit)

Ground and bond containers during transfer

Avoid contact with eyes, skin, and clothing

Avoid inhalation of vapor or mist

Weigh or measure the required amount carefully

Post-Handling
Y

Store in a tightly closed container in a designated area

Y

Clean work area thoroughly

\

Remove and decontaminate or dispose of PPE

\

Wash hands thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 2-Bromo-1-phenylpropane.
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Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

Exposure Route First Aid Measures

References

Immediately flush eyes with

plenty of water for at least 15
Eye Contact

upper and lower eyelids. Seek

medical attention.

minutes, occasionally lifting the

[1](2]

Get medical aid. Flush skin
with plenty of water for at least
) 15 minutes while removing
Skin Contact ) i
contaminated clothing and
shoes. Wash clothing before

reuse.

[1](2]

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4
Ingestion cupfuls of milk or water. Never
give anything by mouth to an
unconscious person. Get

medical aid immediately.

[1](2]

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

[1](2]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.
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Spill Response:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[1][2]

Clean: Clean the spill area thoroughly.

PPE: Wear appropriate PPE during the entire cleanup process.[1]
Waste Disposal:

» Dispose of 2-Bromo-1-phenylpropane and any contaminated materials in accordance with
local, state, and federal regulations.[2]

» Do not allow the product to enter drains.[2]

o Containers, even if empty, may retain product residue and can be dangerous.[1]
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Disposal and Spill Management Logic

Spill Event

Spill Detected

Evacuate Area

Don Appropriate PPE

Contain Spill with Inert Material

Collect and Containerize

Transfer to Waste Stream

Waste Disposal

Decontaminate Area Collect Chemical Waste

Label Waste Container

Store in Designated Area

Dispose via Approved Waste Handler

Click to download full resolution via product page

Caption: Logical flow for spill response and waste disposal of 2-Bromo-1-phenylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Bromo-1-
phenylpropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146064#personal-protective-equipment-for-handling-
2-bromo-1-phenylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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